Cas no 733740-13-1 ( )

• Product Name: &nbsp
• CAS No: 733740-13-1
• MF: C₁₃H₁₃ClO₃
• MW: 252.693523168564
• CID: 870290
• PubChem ID: 24722322
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• LogP
• cis-2-(3-Chlorobenzoyl)cyclopentane-1-carboxylic acid
• AKOS016017551
• MFCD01311196
• CIS-2-(3-CHLOROBENZOYL)CYCLOPENTANE-1-CARBOXYLICACID
• 733740-13-1
• DTXSID60641312
• (1R,2S)-2-(3-chlorobenzoyl)cyclopentane-1-carboxylic acid
•  

• MDL： MFCD01311196
• Inchi： 1S/C13H13ClO3/c14-9-4-1-3-8(7-9)12(15)10-5-2-6-11(10)13(16)17/h1,3-4,7,10-11H,2,5-6H2,(H,16,17)/t10-,11+/m0/s1
• InChI Key： HIAYQFAKTWUOBD-WDEREUQCSA-N
• SMILES： ClC1=CC=CC(=C1)C([C@H]1CCC[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 252.0553220g/mol
• Monoisotopic Mass: 252.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54.4Ų